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Compound of Interest

Compound Name: 1-Benzylcycloheptan-1-ol
CAS No.: 4006-73-9
Cat. No.: B156876
Get Quote
. J

3-Methyl-1H-indazole, identified by CAS number 4006-73-9, is a heterocyclic aromatic organic
compound. It belongs to the indazole family, which are bicyclic structures composed of a
benzene ring fused to a pyrazole ring. The indazole core is a significant scaffold in medicinal
chemistry, and its derivatives have shown a wide range of biological activities.[1] Many
indazole-containing compounds have demonstrated potential as therapeutic agents, exhibiting
antidepressant, anti-inflammatory, analgesic, antipyretic, anti-tumor, and anti-HIV properties.[1]

This guide provides a comprehensive overview of 3-Methyl-1H-indazole, including its chemical
properties, synthesis, applications, and a list of potential suppliers. It is intended for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methyl-1H-indazole is provided in the
table below.
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Property Value Source

CAS Number 4006-73-9 PubChem|[2]
Molecular Formula CsHsN:2 PubChem|[2]
Molecular Weight 132.16 g/mol PubChem|[2]
Appearance Off-white to light brown solid ChemicalBook][3]
Melting Point 113°C ChemicalBook[3]
Boiling Point 234.08°C (estimate) ChemicalBook][3]
SMILES CC1=C2C=CC=CC2=NN1 PubChem[2]

1S/C8H8N2/c1-6-7-4-2-3-5- ] ]
InChl PubChem|[2], Sigma-Aldrich[4]
8(7)10-9-6/h2-5H,1H3,(H,9,10)

Chemical Structure

Caption: 2D structure of 3-Methyl-1H-indazole.

Synthesis and Reactivity

3-Methyl-1H-indazole is an important intermediate in organic synthesis.[1][5] A common
synthetic route involves the reaction of 2-aminoacetophenone.[1][6][7]

A patented synthesis process describes the following steps:

« Nitration of Acetophenone: Acetophenone is added to a mixture of sulfuric and nitric acid,
followed by the addition of calcium metasilicate powder, to produce 2-nitroacetophenone.[1]
[7] The use of calcium silicate as a catalyst is noted to significantly increase the yield.[1]

e Reduction to Amine: The 2-nitroacetophenone is then reacted with iron powder and
ammonium chloride to synthesize 2-aminoacetophenone.[1][7]

o Cyclization to Indazole: The 2-aminoacetophenone is added to hydrochloric acid, followed by
the addition of an aqueous solution of sodium nitrite (NaNO2).[6][7] This is followed by the
addition of a hydrochloric acid solution of stannous chloride (SnCl2-H20). The resulting
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mixture is then added to ice water, and the filtrate is adjusted to an alkaline pH to precipitate
the 3-Methyl-1H-indazole.[1][6][7]

This synthetic pathway is considered suitable for large-scale industrial production.[1]

Synthesis Workflow
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Fe, NHaCl
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Click to download full resolution via product page
Caption: General synthesis workflow for 3-Methyl-1H-indazole.

3-Methyl-1H-indazole serves as a precursor for the preparation of other important compounds,
such as 3-methyl-1H-indazol-5-amine and 3-methyl-5-nitro-1H-indazole.[3][5]

Applications in Research and Development

The indazole scaffold is of significant interest in pharmaceutical research due to its presence in
various biologically active molecules.[8]

» Anti-inflammatory and Antimicrobial Properties: Derivatives of 3-Methyl-1H-indazole have
been shown to possess anti-inflammatory properties in vitro by inhibiting neutrophil
chemotaxis.[3][5] Additionally, certain derivatives have demonstrated antibacterial activity
against both Bacillus subtilis and Escherichia coli.[3][5]

o Histamine H3 Receptor Inhibition: 3-Methyl-1H-indazole has been shown to inhibit histamine
H3 receptor activity, suggesting potential therapeutic applications in eye diseases and
bladder cancer.[3][5]

 Intermediate for Kinase Inhibitors: While a related compound, 3-methyl-6-nitro-1H-indazole,
is a key starting material for the synthesis of the multi-targeted tyrosine kinase inhibitor
Pazopanib, this highlights the importance of the substituted indazole core in the development
of targeted cancer therapies.[9]
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Spectroscopic Analysis

Spectroscopic methods are crucial for the structural elucidation and characterization of 3-
Methyl-1H-indazole and its derivatives.[10]

Spectroscopic Data Summary

Technique Key Data Points Source

Characteristic signals for the
aromatic protons of the

1H NMR ) ] Benchchem[11]
indazole ring and the methyl

group.

Signals corresponding to the

carbon atoms of the bicyclic

13C NMR ) PubChem|[2]
ring system and the methyl
group.
Top peaks observed at m/z

Mass Spectrometry (GC-MS) PubChem|[2]
132 and 131.

Characteristic absorption

bands for N-H and C-H ) ]
Infrared (IR) Spectroscopy ) ) Supporting Information[12]

stretching, and aromatic C=C

bending.

General Protocol for Spectroscopic Sample Preparation

* NMR Spectroscopy: Dissolve approximately 5-10 mg of the solid sample in 0.6-0.7 mL of a
suitable deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.[10]

» IR Spectroscopy: A thin film of the solid compound can be prepared on a salt plate (e.g.,
NaCl or KBr) by dissolving a small amount of the sample in a volatile solvent, applying it to
the plate, and allowing the solvent to evaporate.[10]

Generalized Spectroscopic Analysis Workflow
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Caption: A generalized workflow for the spectroscopic analysis of an organic compound.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Methyl-1H-indazole is classified as harmful if swallowed (Acute Toxicity 4, Oral).

[2]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[13]

Do not eat, drink, or smoke when using this product.

If swallowed, call a poison center or doctor if you feel unwell.[2]

Rinse mouth.[2]

Dispose of contents/container to an approved waste disposal plant.[13]
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this chemical and to use appropriate personal protective equipment (PPE), including gloves
and eye protection, in a well-ventilated area.[13]

Suppliers

3-Methyl-1H-indazole is available from various chemical suppliers. The following is a non-
exhaustive list of potential suppliers:

Supplier Notes

Offers the product for early discovery research.

Sigma-Aldrich
[4]

Provides information and lists multiple suppliers.

[5]

ChemicalBook

Apollo Scientific Lists related indazole derivatives.[14]

Lists 3-dimethyl-1H-indazole, likely a typo for 3-

Hyma Synthesis Pvt. Ltd. ]
methyl-1H-indazole.[15]

ChemUniverse Lists related indazole carboxylic acids.[16]

Lists the CAS number with a different compound
name, indicating potential for multiple

ECHEMI _ _
compounds sharing this number or database

errors.[17][18]

Disclaimer: Supplier information may change. It is recommended to verify the product
specifications and availability directly with the suppliers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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